Cas no 1905830-32-1 (1-6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl-2,3-dihydro-1H-indole)

• Product Name: 1-6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl-2,3-dihydro-1H-indole
• CAS No: 1905830-32-1
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5982161
• PubChem ID: 92104191
• Update Time: 2025-05-23

1-6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl-2,3-dihydro-1H-indole
• 1-[6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl]-2,3-dihydro-1H-indole
• F6495-1814
• indolin-1-yl(6-(pyrrolidin-1-yl)pyrimidin-4-yl)methanone
• AKOS025366431
• 2,3-dihydroindol-1-yl-(6-pyrrolidin-1-ylpyrimidin-4-yl)methanone
• 1905830-32-1

• Inchi： 1S/C17H18N4O/c22-17(21-10-7-13-5-1-2-6-15(13)21)14-11-16(19-12-18-14)20-8-3-4-9-20/h1-2,5-6,11-12H,3-4,7-10H2
• InChI Key： KFWAYAMKTHIRDM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NC=N1)N1CCCC1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 294.14806121g/mol
• Monoisotopic Mass: 294.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl-2,3-dihydro-1H-indole

Chemical Compound: 1-(6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl)-2,3-dihydro-1H-indole (CAS No: 1905830-32-1)

The compound 1-(6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl)-2,3-dihydro-1H-indole, identified by the CAS number 1905830-32-1, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and pharmacology.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted at position 6 with a pyrrolidine group, a five-membered saturated ring containing one nitrogen atom. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a therapeutic agent in oncology and immunology.

In addition to its enzymatic activity, the compound's structural versatility allows for further modification to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its solubility and permeability, which are crucial for drug delivery systems. These modifications include the introduction of hydrophilic groups or the use of prodrug strategies to ensure optimal bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, such as nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, highlighting the efficiency of modern synthetic techniques in producing complex molecules like this one.

From an environmental perspective, the compound's stability and biodegradability are important considerations for its large-scale production and application. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in the chemical industry.

In conclusion, the compound 1-(6-(pyrrolidin-1-yl)pyrimidine-4-carbonyl)-2,3-dihydro-1H-indole (CAS No: 1905830-32-1) represents a promising advancement in chemical research due to its unique structure, biological activity, and potential applications in drug development. As research continues to unravel its full potential, this compound stands as a testament to the innovative possibilities within organic chemistry.